Cas no 452304-59-5 ((1R,2R)-2-(Diphenylphosphino)cyclohexanamine)

(1R,2R)-2-(Diphenylphosphino)cyclohexanamine structure
452304-59-5 structure
Product Name:(1R,2R)-2-(Diphenylphosphino)cyclohexanamine
CAS No:452304-59-5
MF:C18H22NP
MW:283.347745418549
MDL:MFCD17013996
CID:1035684
PubChem ID:329765889
Update Time:2025-04-20

(1R,2R)-2-(Diphenylphosphino)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-(Diphenylphosphino)cyclohexanamine
    • (1R,2R)-2-(Diphenylphosphino)cyclohexamine
    • (1R,2R)-2-(Diphenylphosphino)cyclohexylamine
    • (1R,2R)-(-)-2-(DIPHENYLPHOSPHINO)CYC
    • (1R,2R)-2-(DIPHENYLPHOSPHINO)-1-AMINOCYCLOHEXANE
    • (1R,2R)-2-(diphenylphosphino)cyclohexaneamine
    • (R,R)-1-amino-2-(diphenylphosphino)cyclohexane
    • (R,R)-2-amino-1-(diphenylphosphino)cyclohexane
    • (R,R)-2-amino-1-(diphenylphosphino)-cyclohexane
    • SC11603
    • CS-W014562
    • DTXSID20457456
    • (1R,2R)-(-)-2-(DIPHENYLPHOSPHINO)CYCLOHEXYLAMINE
    • rel-(1R,2R)-2-(Diphenylphosphanyl)cyclohexan-1-amine
    • (1R,2R)-2-(Diphenylphosphino)-1-aminocyclohexane, min. 97%
    • D94670
    • AKOS016000552
    • (1R,2R)-2-(Diphenylphosphino)cyclohexylamine, 95%
    • MFCD17013996
    • A872410
    • AS-66444
    • 452304-59-5
    • SCHEMBL17513103
    • (1R,2R)-2-(diphenylphosphanyl)cyclohexan-1-amine
    • (1R,2R)-2-diphenylphosphanylcyclohexan-1-amine
    • 452304-52-8
    • CTA30459
    • MDL: MFCD17013996
    • Inchi: 1S/C18H22NP/c19-17-13-7-8-14-18(17)20(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-6,9-12,17-18H,7-8,13-14,19H2/t17-,18-/m1/s1
    • InChI Key: ZATLZEHZPXYMFE-QZTJIDSGSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H]1CCCC[C@H]1N

Computed Properties

  • Exact Mass: 283.148986704g/mol
  • Monoisotopic Mass: 283.148986704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 43-48 °C
  • Flash Point: >110°(230°F)
  • Water Partition Coefficient: Insoluble in water.
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]22/D -79°, c = 0.5% in chloroform

(1R,2R)-2-(Diphenylphosphino)cyclohexanamine Security Information

  • Hazardous Material transportation number:UN 3335
  • WGK Germany:3

(1R,2R)-2-(Diphenylphosphino)cyclohexanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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